Cas no 1310729-91-9 (3-bromo-1,1-difluorocyclobutane)

• Product Name: 3-bromo-1,1-difluorocyclobutane
• CAS No: 1310729-91-9
• MF: C₄H₅BrF₂
• MW: 170.983307600021
• MDL: MFCD22989493
• CID: 2770109
• PubChem ID: 58557207
• Update Time: 2025-10-29

3-bromo-1,1-difluorocyclobutane Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,1-difluorocyclobutane - B11669
• 3-bromo-1,1-difluorocyclobutane
• EN300-1600596
• AKOS016015466
• SY021088
• F9994-0362
• CS-0045554
• MFCD22989493
• 1-BROMO-3,3-DIFLUOROCYCLOBUTANE
• SCHEMBL1934542
• 1310729-91-9
• 3-BROMO-1,1-DIFLUORO-CYCLOBUTANE
• PB15591
• YBDREFHEOWCFLV-UHFFFAOYSA-N
• BBL102035
• Cyclobutane, 3-bromo-1,1-difluoro-
• STL555834
• 3-BroMo-1,1-difluoro-cycl...
• AS-34666
• KCC72991
• 802-229-9

• MDL： MFCD22989493
• Inchi： 1S/C4H5BrF2/c5-3-1-4(6,7)2-3/h3H,1-2H2
• InChI Key： YBDREFHEOWCFLV-UHFFFAOYSA-N
• SMILES： BrC1CC(C1)(F)F

Computed Properties

• Exact Mass: 169.95427g/mol
• Monoisotopic Mass: 169.95427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 73.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3-bromo-1,1-difluorocyclobutane

Professional Introduction to 3-bromo-1,1-difluorocyclobutane (CAS No. 1310729-91-9)

3-bromo-1,1-difluorocyclobutane, with the chemical formula C₄H₂BrF₂, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its cyclobutane ring substituted with two fluorine atoms and a bromine atom at the 3-position. The unique structural features of 3-bromo-1,1-difluorocyclobutane make it a valuable intermediate in the synthesis of various pharmaceuticals and specialty chemicals. Its molecular structure imparts distinct reactivity, which has been leveraged in numerous synthetic pathways.

The importance of this compound is further underscored by its applications in medicinal chemistry. The presence of both bromine and fluorine atoms provides multiple handles for further functionalization, making it a versatile building block for drug discovery. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the realm of antiviral and anticancer medications. The ability to introduce fluorine atoms into biologically active molecules is well-documented to enhance metabolic stability and binding affinity, properties that are crucial for drug efficacy.

In the context of modern pharmaceutical research, 3-bromo-1,1-difluorocyclobutane has been explored for its potential in designing small-molecule inhibitors. The cyclobutane core is a common motif in bioactive compounds due to its rigid structure, which can mimic natural product scaffolds and improve pharmacokinetic profiles. Researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have demonstrated its utility in creating molecules that interfere with kinases and other enzymes relevant to cancer progression.

The synthesis of 3-bromo-1,1-difluorocyclobutane involves carefully controlled reactions to ensure high yield and purity. One common synthetic route involves the bromination of 1,1-difluorocyclobutane using bromine or N-bromosuccinimide (NBS) as the brominating agent. This reaction typically proceeds under mild conditions, allowing for good selectivity and minimizing unwanted side products. The use of fluorinated intermediates like 1,1-difluorocyclobutane is advantageous due to the stability provided by the fluorine atoms, which can withstand harsh reaction conditions without degradation.

Recent advancements in catalytic methods have further refined the synthesis of 3-bromo-1,1-difluorocyclobutane. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex molecular frameworks efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce bromine at specific positions on the cyclobutane ring while preserving the integrity of the fluorine substituents. These catalytic approaches not only improve reaction efficiency but also offer greener alternatives to traditional synthetic methods.

The applications of 3-bromo-1,1-difluorocyclobutane extend beyond pharmaceuticals into agrochemicals and materials science. In agrochemistry, fluorinated compounds are known for their enhanced bioactivity and resistance to degradation, making them ideal for developing new pesticides and herbicides. The structural features of this compound can be modified to create derivatives with specific biological activities tailored to agricultural needs. Similarly, in materials science, fluorinated cycloalkanes like 3-bromo-1,1-difluorocyclobutane are explored for their unique electronic properties and potential use in advanced polymers and coatings.

The safety profile of 3-bromo-1,1-difluorocyclobutane is another critical aspect that has been extensively studied. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Researchers typically work under controlled conditions using personal protective equipment (PPE) such as gloves and safety goggles. Storage conditions are also important to prevent degradation or unintended reactions.

In conclusion, 3-bromo-1,1-difluorocyclobutane (CAS No. 1310729-91-9) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate in synthetic chemistry. The ongoing research into this compound underscores its importance in developing novel therapeutic agents and advanced materials. As scientific understanding progresses, it is likely that new applications for 3-bromo-1,1-difluorocyclobutane will continue to emerge.